molecular formula C15H12F2O3 B1225886 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde CAS No. 438532-37-7

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde

Cat. No.: B1225886
CAS No.: 438532-37-7
M. Wt: 278.25 g/mol
InChI Key: ARAMEYDTNQOQNB-UHFFFAOYSA-N
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Description

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde (DFPM) is a molecule that has been widely studied for its potential applications in scientific research. DFPM is a derivative of benzaldehyde, which is a component of various fragrances and flavors. It has been used in various fields, including biochemistry, medicine, and pharmacology.

Scientific Research Applications

Synthesis and Anticancer Activity

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde has been studied for its potential in synthesizing anticancer compounds. Lawrence et al. (2003) describe the synthesis of fluorinated benzaldehydes and their utilization in the creation of fluoro-substituted stilbenes, including analogues of the anticancer combretastatins A-1, A-2, and A-4. These fluoro combretastatins exhibit significant in vitro anticancer properties, maintaining the potent cell growth inhibitory characteristics of CA-4 (Lawrence et al., 2003).

Synthesis of Isotopically Labelled Probes

Collins et al. (2016) achieved an efficient synthesis of [3-13C]-2,3-dihydroxy-4-methoxybenzaldehyde, a probe used in the study of biologically relevant molecules. The synthesis involved a linear process from a non-aromatic precursor, introducing a 13C label for molecular imaging. This compound serves as a tool in biochemical research, enabling deeper exploration of molecular pathways (Collins et al., 2016).

Vibrational Dynamics Study

The study of vibrational dynamics in solid-state compounds includes derivatives of methoxybenzaldehyde. Ribeiro-Claro et al. (2021) investigated the dynamics of compounds like 2-methoxybenzaldehyde and 4-methoxybenzaldehyde using INS spectroscopy and periodic DFT calculations. Understanding these dynamics is crucial for applications in materials science and molecular engineering (Ribeiro-Claro et al., 2021).

Chemosensory Applications

Compounds related to 4-methoxybenzaldehyde have been studied for their potential in chemosensory applications. Sharma et al. (2015) synthesized derivatives such as 4-(2,4-Dinitrophenoxy)-3-methoxybenzaldehyde for use as Fe(III) chemosensors. These compounds showed high selectivity for Fe3+ ions, demonstrating their potential in detecting and quantifying specific metal ions in various contexts (Sharma et al., 2015).

Synthesis of Chalcone Derivatives and Antioxidant Activity

Research into the synthesis of chalcone derivatives from halogenated vanillin, which shares structural similarities with this compound, has been conducted. Rijal et al. (2022) synthesized compounds like 3-chloro-4-hydroxy-5-methoxybenzaldehyde and evaluated their antioxidant activities. These studies contribute to understanding the role of such compounds in oxidative stress and potential therapeutic applications (Rijal et al., 2022).

Properties

IUPAC Name

3-[(2,4-difluorophenoxy)methyl]-4-methoxybenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12F2O3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(16)7-13(15)17/h2-8H,9H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARAMEYDTNQOQNB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12F2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

278.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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